Sodium bismuth tartrate

Specification

• CAS No.: 31586-77-3
• Molecular Formula: C4H2BiNaO6
• Molecular Weight: 378.02 g/mol
• IUPAC Name: bismuth;sodium;(2R,3R)-2,3-dioxidobutanedioate
• Standard InChI: InChI=1S/C4H4O6.Bi.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2H,(H,7,8)(H,9,10);;/q-2;+3;+1/p-2/t1-,2-;;/m1../s1
• Standard InChI Key: YPQBHUDKOKUINZ-OLXYHTOASA-L
• Isomeric SMILES: [C@@H]([C@H](C(=O)[O-])[O-])(C(=O)[O-])[O-].[Na+].[Bi+3]
• SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Bi+3]
• Canonical SMILES: C(C(C(=O)[O-])[O-])(C(=O)[O-])[O-].[Na+].[Bi+3]

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Sodium bismuth tartrate exists as a white powder that is soluble in water, making it suitable for various pharmaceutical preparations and research applications. The compound exhibits relatively high thermal stability with a boiling point of approximately 399.3-400°C at standard pressure.

Below is a comprehensive table of the compound's physical and chemical properties:

Property	Value
CAS Number	31586-77-3
Appearance	White powder
Density	1.886 g/cm³
Boiling Point	399.3-400°C at 760 mmHg
Flash Point	209.4°C
Water Solubility	Soluble

Molecular Structure and Formula

There appears to be some variation in the reported molecular structure of sodium bismuth tartrate across different sources. This discrepancy highlights the complexity of bismuth coordination chemistry and possibly different hydration states or structural arrangements.

Source	Molecular Formula	Molecular Weight (g/mol)
Source	C₁₂H₁₂BiNa₃O₁₈	722.163
Source	C₈H₈BiNaO₁₂	528.11

The variation in reported formulas may reflect different structural arrangements of the bismuth-tartrate complex, potentially including different ratios of tartrate to bismuth or different hydration states. The coordination chemistry of bismuth with tartaric acid can result in various complex structures depending on synthesis conditions, particularly pH and temperature.

Synthesis and Preparation

The synthesis of sodium bismuth tartrate typically involves the reaction of bismuth compounds with tartaric acid under controlled conditions. Research indicates that the alkalinity of the reaction medium significantly impacts the nature of the resulting material. The synthesis is primarily dictated by coordination chemistry principles, with the molar ratio of sodium hydroxide to bismuth(III) nitrate being a critical parameter that determines the structural characteristics of the final product.

In practical synthesis, tight control of pH during preparation is essential, as it affects the formation of bismuth-tartrate complex intermediates that ultimately determine the properties of the final compound.

Historical Use and Development

Bismuth compounds, including sodium bismuth tartrate, have a long history in medicine dating back several centuries. Historical research shows that bismuth-containing preparations were first used medicinally over 300 years ago, primarily for gastrointestinal ailments.

A significant historical application of sodium bismuth tartrate was documented in a 1930 paper published in the Archives of Dermatology and Syphilology, which detailed clinical studies on the excretion of bismuth after intramuscular injection of the compound. This research involved patients with cerebrospinal syphilis and those with edema of circulatory or hepatic origin, highlighting the compound's early use in treating various conditions beyond gastrointestinal disorders.

The development of sodium bismuth tartrate as a pharmaceutical agent represents an important chapter in medicinal chemistry, demonstrating how coordination complexes can be harnessed for therapeutic purposes.

Mechanisms of Action

Protective and Antimicrobial Functions

Sodium bismuth tartrate functions through multiple mechanisms that contribute to its therapeutic efficacy. When introduced to ulcerated tissues, the compound forms a protective coating that shields the affected areas from gastric acid, thereby facilitating healing processes. This physical barrier function is complemented by the compound's antimicrobial properties, which are particularly effective against Helicobacter pylori, a bacterium associated with peptic ulcers and gastritis.

The antimicrobial activity of sodium bismuth tartrate appears to involve multiple targets within bacterial cells. Research suggests that bismuth compounds can disrupt oxidative defense systems and metabolic pathways in bacteria, contributing to their efficacy as antimicrobial agents.

Pharmacokinetics

A detailed study on the clinical excretion of bismuth after injection of bismuth sodium tartrate, published in the Archives of Dermatology and Syphilology, provides valuable insights into the compound's pharmacokinetics. This research, which utilized a 1.5% solution of the bismuth compound in 25% sucrose solution containing 4% benzyl alcohol, demonstrated specific patterns of bismuth excretion following intramuscular administration.

The study involved both confined and ambulatory patients, allowing researchers to examine the compound's behavior in different clinical contexts. This early pharmacokinetic research laid important groundwork for understanding how bismuth compounds are processed and eliminated by the body, information that remains relevant to modern applications of these substances.

Medical Applications

Gastrointestinal Treatments

The most well-established medical application of sodium bismuth tartrate is in the treatment of gastrointestinal disorders, particularly those involving Helicobacter pylori infections. The compound's dual mechanisms—forming a protective coating over ulcerated tissues and exerting antimicrobial effects—make it especially valuable in treating peptic ulcers and related conditions.

Historical Treatment of Syphilis

Historical medical literature documents the use of sodium bismuth tartrate in treating syphilis, particularly cerebrospinal syphilis. The 1930 study published in the Archives of Dermatology and Syphilology included seven patients with cerebrospinal syphilis who received intramuscular injections of the compound. While modern antibiotics have largely replaced bismuth compounds for this indication, this historical application represents an important chapter in the compound's medical history.

Diuretic Effects

Research has indicated that sodium bismuth tartrate exhibits diuretic properties, a finding documented in early clinical studies. The compound was studied for its diuretic action in patients with edema of circulatory or hepatic origin, suggesting potential applications in managing fluid retention associated with various medical conditions.

Research Applications

Electrocatalytic Applications

Recent research has revealed promising applications for bismuth-tartrate complexes in electrocatalysis, particularly in the production of hydrogen peroxide. A 2020 study published in the Royal Society of Chemistry journals demonstrated that bismuth-based materials synthesized using tartaric acid showed remarkable performance in the electrocatalytic production of hydrogen peroxide.

This research found that controlling the alkalinity of the synthesis medium through the molar ratio of sodium hydroxide to bismuth(III) nitrate leads to the production of various bismuth-based materials with tunable catalytic properties. Electroanalytical studies showed oxygen-to-hydrogen peroxide selectivity as high as 92% under certain conditions, placing these materials among the best-known oxygen-to-hydrogen peroxide reduction catalysts.

This application represents an important frontier in the development of catalytic materials for on-site production of valuable chemicals, highlighting the ongoing relevance of bismuth-tartrate chemistry in contemporary research.

Materials Science

The coordination chemistry of bismuth with tartaric acid has implications for materials science beyond catalysis. Research indicates that tartaric acid can be used to regulate the advanced synthesis of bismuth-based materials with tunable properties. This approach represents an eco-friendly method for preparing micro- and nano-structured materials with potential applications in various technological domains.

Industrial Applications

Industrial applications of sodium bismuth tartrate and related bismuth-tartrate complexes include:

Catalyst Production

The unique chemical properties of bismuth-tartrate complexes make them valuable in the synthesis of catalysts for various chemical processes. The ability to tune the properties of these materials through controlled synthesis conditions enhances their utility in industrial catalysis.

Pharmaceutical Industry

Sodium bismuth tartrate is produced at various purity levels, ranging from 99% to 99.999%, to meet the requirements of pharmaceutical applications. The availability of high-purity grades facilitates the compound's use in medicinal preparations, highlighting its continued relevance in modern pharmaceutical manufacturing.

Advanced Synthesis Techniques

Research published in 2020 has illuminated advanced techniques for synthesizing bismuth-based materials using tartaric acid as a regulating agent. This approach represents an eco-friendly method for preparing materials with controlled properties, with significant implications for green chemistry and sustainable materials development.

The synthesis process involves careful control of reaction conditions, particularly the alkalinity of the medium. By adjusting the molar ratio of sodium hydroxide to bismuth(III) nitrate, researchers were able to produce a library of bismuth-based materials with varying structures and properties. This methodology exemplifies how coordination chemistry principles can be applied to develop materials with tailored characteristics for specific applications.

Comparative Analysis

When comparing sodium bismuth tartrate with other bismuth compounds used in medicine and industry, several distinctive features emerge:

• Water solubility: Unlike many bismuth compounds, sodium bismuth tartrate is water-soluble, enhancing its bioavailability and utility in various applications.

• Complex structure: The compound's coordination structure, involving bismuth, sodium, and tartrate ions, contributes to its unique properties and reactivity patterns.

• Versatility: From medical applications to catalysis and materials science, sodium bismuth tartrate demonstrates remarkable versatility across different fields.

This comparative perspective underscores the compound's significance within the broader context of bismuth chemistry and its applications.